2-(4-Amino-2-methylphenyl)acetic acid

• IUPAC Name: 2-(4-amino-2-methylphenyl)acetic acid
• InChI: InChI=1S/C9H11NO2/c1-6-4-8(10)3-2-7(6)5-9(11)12/h2-4H,5,10H2,1H3,(H,11,12)
• InChI Key: OEVBPRWILXOHQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)CC(=O)O
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• CAS No.: 34841-55-9

Description

2-(4-Amino-2-methylphenyl)acetic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Science

• Synthesis of Complex Molecules : 2-(4-Amino-2-methylphenyl)acetic acid is used in the synthesis of various complex molecules. For instance, its derivatives have been synthesized for potential biological activities, like the production of substituted methylamines and acetic acids with potential biological activity (Beaton et al., 1976).

• Chemical Structure Analysis : This compound is also significant in the characterization of chemical structures. Liu Ying-xiang (2007) focused on the synthesis of a derivative of this compound and characterized its structure using various techniques, highlighting the compound's utility in structural analysis (Liu Ying-xiang, 2007).

• Metal Complex Formation : The amino acid [1-(aminomethyl)cyclohexyl]acetic acid, a relative of this compound, has been used to form Schiff base ligands with metal ions. These complexes have applications in antioxidant and xanthine oxidase inhibitory studies (Ikram et al., 2015).

Pharmacological Research

• Drug Synthesis and Improvement : Derivatives of this compound are involved in synthesizing and improving pharmaceutical drugs. For instance, its derivative was used in an improved synthesis method for Clopidogrel sulfate, a drug used to prevent blood clots (Hu Jia-peng, 2012).

Biotechnology and Biochemistry

• Enzymatic Studies and Applications : Some research has been conducted on the oxidation processes involving derivatives of this compound. For instance, the oxidation of 2-amino-4-methylphenol, a related compound, in an acidic medium was studied, which can offer insights into enzymatic processes and potential biotechnological applications (Bolognese et al., 1989).

• Antimicrobial Research : Derivatives of this compound have been synthesized and tested for their antimicrobial properties, particularly against Mycobacterium tuberculosis (Ali & Shaharyar, 2007).

Nutritional and Agricultural Science

• Amino Acid Biosynthesis in Agriculture : In the context of agriculture and nutrition, studies involving mixed rumen cultures have shown that related compounds are involved in amino acid biosynthesis, which is crucial for understanding animal nutrition and feed efficiency (Sauer et al., 1975).

Safety and Hazards

When handling “2-(4-Amino-2-methylphenyl)acetic acid”, it is recommended to avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.